Cas no 25755-82-2 (5(4H)-Isoxazolone,3-(4-methylphenyl)-)

• Product Name: 5(4H)-Isoxazolone,3-(4-methylphenyl)-
• CAS No: 25755-82-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 242286
• PubChem ID: 600231
• Update Time: 2025-04-19

5(4H)-Isoxazolone,3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone,3-(4-methylphenyl)-
• 3-(4-methylphenyl)-4H-1,2-oxazol-5-one
• 3-p-tolyl-2H-isoxazol-5-one
• 3-p-Tolyl-5-isoxazolone
• 3-p-Tolyl-isoxazol-5-on
• 3-p-tolylisoxazol-5-one
• 4,5-dihydro-5-oxo-3-(p-tolyl) isoxazole
• IADHZJJQULYQGB-UHFFFAOYSA-N
• AKOS006327332
• 4,5-Dihydro-5-oxo-3-(p-tolyl)isoxazole
• DTXSID20344897
• 25755-82-2
• 3-(p-tolyl)isoxazol-5(4H)-one
• 3-(4-Methylphenyl)-5(4H)-isoxazolone #
• 3-(4-Methylphenyl)-5(4H)-isoxazolone

• Inchi： 1S/C10H9NO2/c1-7-2-4-8(5-3-7)9-6-10(12)13-11-9/h2-5H,6H2,1H3
• InChI Key： IADHZJJQULYQGB-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66000
• LogP: 1.08160